Cas no 756488-69-4 (Benzamide,N-(1-oxo-2-propyn-1-yl)-)

Benzamide,N-(1-oxo-2-propyn-1-yl)- structure
756488-69-4 structure
Product Name:Benzamide,N-(1-oxo-2-propyn-1-yl)-
CAS No:756488-69-4
MF:C10H7NO2
MW:173.168082475662
CID:549086
PubChem ID:12139932
Update Time:2025-04-19

Benzamide,N-(1-oxo-2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1-oxo-2-propyn-1-yl)-
    • Benzamide,N-(1-oxo-2-propynyl)- (9CI)
    • N-prop-2-ynoylbenzamide
    • N-(Prop-2-ynoyl)benzamide
    • DTXSID70478358
    • Benzamide,N-(1-oxo-2-propynyl)-(9ci)
    • 756488-69-4
    • Inchi: 1S/C10H7NO2/c1-2-9(12)11-10(13)8-6-4-3-5-7-8/h1,3-7H,(H,11,12,13)
    • InChI Key: FDCWYEOQVGYHGX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC(C#C)=O

Computed Properties

  • Exact Mass: 173.04771
  • Monoisotopic Mass: 173.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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